Cas no 93102-06-8 (Benzenemethanamine,N-(butoxymethyl)-N-[(trimethylsilyl)methyl]-)

• Product Name: Benzenemethanamine,N-(butoxymethyl)-N-[(trimethylsilyl)methyl]-
• CAS No: 93102-06-8
• MF: C₁₆H₂₉NOSi
• MW: 279.493065595627
• CID: 801173
• PubChem ID: 11097910
• Update Time: 2025-04-19

Benzenemethanamine,N-(butoxymethyl)-N-[(trimethylsilyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,N-(butoxymethyl)-N-[(trimethylsilyl)methyl]-
• N-(butoxymethyl)-1-phenyl-N-(trimethylsilylmethyl)methanamine
• N-(Butoxymethyl)-N-(trimethylsilylmethyl)-benzylamine
• KZMSVLOJRPGWDY-UHFFFAOYSA-N
• N-butoxymethyl-N-trimethylsilylmethyl-benzylamine
• N-butoxymethyl-N-(trimethylsilylmethyl)benzylamine
• 93102-06-8
• SCHEMBL118309
• N-butoxymethyl-N-trimethylsilylmethylbenzylamine
• N-butoxymethyl-N(trimethylsilylmethyl)benzylamine
• DTXSID10455168
• N-Benzyl-N-(n-butoxymethyl)trimethylsilylmethylamine
• N-Benzyl-1-butoxy-N-[(trimethylsilyl)methyl]methanamine

• Inchi： 1S/C16H29NOSi/c1-5-6-12-18-14-17(15-19(2,3)4)13-16-10-8-7-9-11-16/h7-11H,5-6,12-15H2,1-4H3
• InChI Key： KZMSVLOJRPGWDY-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)CN(COCCCC)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 279.20200
• Monoisotopic Mass: 279.201841083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.47000
• LogP: 4.55850